Cas no 7659-47-4 (Butanenitrile,4-chloro-3-methyl-)
7659-47-4 structure
Product Name:Butanenitrile,4-chloro-3-methyl-
Butanenitrile,4-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,4-chloro-3-methyl-
- 4-chloro-3-methylbutanenitrile
- 4-chloro-3-methylbutyronitrile
- 1-Cyan-3-chlor-2-methylpropan
- 3-chloro-2-methylpropylcyanide
- NSC 76586
- SCHEMBL9176570
- NSC76586
- DTXSID101306555
- AKOS006386924
- 7659-47-4
- EINECS 231-625-9
- NS00045563
- NSC-76586
-
- Inchi： 1S/C5H8ClN/c1-5(4-6)2-3-7/h5H,2,4H2,1H3
- InChI Key： XRNJHVNFTYNNAO-UHFFFAOYSA-N
- SMILES： ClCC(C)CC#N
Computed Properties
- Exact Mass: 117.03500
- Monoisotopic Mass: 117.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.011
- Boiling Point: 197.9°C at 760 mmHg
- Flash Point: 74°C
- Refractive Index: 1.428
- PSA: 23.79000
- LogP: 1.77498
Butanenitrile,4-chloro-3-methyl- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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